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Compound of Interest

Compound Name: Jbi-802

Cat. No.: B16328611

Get Quote

JBI-802 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for conducting experiments with JBI-802, a first-in-

class dual inhibitor of Lysine-specific demethylase 1 (LSD1) and Histone deacetylase 6

(HDAC6).

Dose-Response Analysis and Interpretation
JBI-802 is a potent epigenetic modulator targeting the CoREST (Co-repressor of Repressor

Element-1 Silencing Transcription) complex.[1] Its dual inhibitory action on LSD1 and HDAC6

leads to anti-proliferative effects in a variety of cancer models.[2]

In Vitro Potency and Efficacy
JBI-802 demonstrates nanomolar potency against its targets and significant anti-proliferative

activity across a range of cancer cell lines.
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Target/Assay IC50/EC50 Cell Lines Notes

Enzymatic Inhibition

LSD1 50 nM N/A

TR-FRET assay was

utilized to determine in

vitro LSD1 potency.[3]

HDAC6 11 nM N/A

Fluorescence-based

HDAC activity assay

was performed.[3]

HDAC8 98 nM N/A

Demonstrates

selectivity against

other HDAC isoforms.

[3]

Anti-Proliferative

Activity

Hematological

Cancers
0.01 - 0.3 µM

Select AML, CLL, and

multiple myeloma cell

lines.

Assessed via Alamar

blue cytotoxicity

assay.[4]

HEL 92.1.7

(Erythroleukemia)
0.049 µM

Human

erythroleukemia cell

line.

Cell growth inhibition

was measured at day

6.[1]

Solid Tumors Not specified

SCLC and sarcoma

cell lines showed

sensitivity.

Anti-proliferative

activity was observed.

[2]

In Vivo Efficacy
Preclinical studies in xenograft models have established the in vivo dose-dependent efficacy of

JBI-802.
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Animal Model ED50 Dosing Schedule Key Findings

HEL92.1.7 Xenograft ~6.25 mg/kg BID (twice daily)

Oral administration

resulted in significant

tumor growth

inhibition.[5]

CMK-1 (Leukemia)

Xenograft
Not specified Not specified

Strong tumor growth

inhibition was

observed.[5]

Z-138 (Lymphoma)

Xenograft
Not specified Not specified

Strong tumor growth

inhibition was noted.

[5]

Clinical Dose and Response
In a Phase I clinical trial (NCT05268666), JBI-802 was administered to patients with advanced

solid tumors.

Dose Level Patient Population Key Observations

10 mg (starting dose) Advanced solid tumors
Dose-proportional increase in

exposure.[6]

10 mg
Immunotherapy-refractory

NSCLC

Anti-tumor activity observed,

including a 39% decrease in a

target lung lesion in one

patient and over 50%

shrinkage of liver metastasis in

another.[7]

Higher doses Advanced solid tumors

Dose-dependent, reversible

decrease in platelets

(thrombocytopenia) was the

primary adverse event above

grade 1, indicating on-target

LSD1 inhibition.[6]
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Signaling Pathway and Mechanism of Action
JBI-802 exerts its anti-tumor effects by simultaneously inhibiting LSD1 and HDAC6, key

components of the CoREST transcriptional repressor complex. This dual inhibition leads to the

reactivation of aberrantly silenced tumor suppressor genes and modulation of immune

responses.
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Drug Action

Molecular Targets (CoREST Complex)

Downstream Effects

Cellular Outcomes

JBI-802

LSD1
(Lysine-Specific Demethylase 1)

Inhibits

HDAC6
(Histone Deacetylase 6)

Inhibits

↑ Tumor Suppressor Gene
Expression (e.g., p21)

Represses

↑ Myeloid Differentiation
(↑ CD11b, ↑ CD86)

Blocks

↓ c-Myc Expression
Upregulates c-Myc

Immune Modulation

Suppresses
Interferon Response

↑ Tubulin AcetylationDeacetylates

Suppresses
Antigen Presentation

Cell Cycle Arrest

Apoptosis
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1. Seed cells in a 96-well plate
and allow to adhere overnight.

2. Treat cells with varying
concentrations of JBI-802.

3. Incubate for the desired
duration (e.g., 72 hours).

4. Add Alamar Blue reagent (10% of
total volume) to each well.

5. Incubate for 2-4 hours at 37°C,
protected from light.

6. Measure fluorescence or absorbance
(Ex: 560 nm, Em: 590 nm).

7. Calculate cell viability relative
to untreated controls.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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